Cas no 116705-41-0 ((E)-6-(2-(dimethylamino)vinyl)-5-nitropyrimidin-2,4-dione)

• Product Name: (E)-6-(2-(dimethylamino)vinyl)-5-nitropyrimidin-2,4-dione
• CAS No: 116705-41-0
• MF: C₈H₁₀N₄O₄
• MW: 226.18940114975
• CID: 2449838
• PubChem ID: 5816188
• Update Time: 2025-07-29

(E)-6-(2-(dimethylamino)vinyl)-5-nitropyrimidin-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (E)-6-(2-(dimethylamino)vinyl)-5-nitropyrimidin-2,4-dione
• 6-[(E)-2-(dimethylamino)vinyl]-5-nitropyrimidine-2,4(1H,3H)-dione
• H11522
• AKOS001448421
• 6-[(1E)-2-(dimethylamino)ethenyl]-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-[(1E)-2-(DIMETHYLAMINO)ETHENYL]-5-NITROPYRIMIDINE-2,4-DIOL
• 6-(2-(dimethylamino)vinyl)-5-nitropyrimidine-2,4(1H,3H)-dione
• 6-[(E)-2-(dimethylamino)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• 6-[(E)-2-dimethylamino-vinyl]-5-nitro-1H-pyrimidine-2,4-dione
• (E)-6-(2-(Dimethylamino)vinyl)-5-nitropyrimidine-2,4(1H,3H)-dione
• 6-[(E)-2-(dimethylamino)ethenyl]-5-nitropyrimidine-2,4-diol
• MLS000685417
• 6-[(E)-2-(dimethylamino)ethenyl]-5-nitro-2,4(1H,3H)-pyrimidinedione
• AKOS030621593
• YLWAFVBXTFWGLP-ONEGZZNKSA-N
• 116705-41-0
• SCHEMBL1674195
• 6-[(E)-2-(dimethylamino)vinyl]-5-nitropyrimidine-2,4-diol
• SMR000312381
• CHEMBL1442012
• STL488922
• Z277468390

• Inchi： 1S/C8H10N4O4/c1-11(2)4-3-5-6(12(15)16)7(13)10-8(14)9-5/h3-4H,1-2H3,(H2,9,10,13,14)/b4-3+
• InChI Key： YLWAFVBXTFWGLP-ONEGZZNKSA-N
• SMILES： O=C1C(=C(/C=C/N(C)C)NC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07000
• Monoisotopic Mass: 226.07020481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 114.78000
• LogP: 0.02690